Cas no 24127-59-1 (Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate)

Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate is a sulfur-containing heterocyclic compound featuring a 1,2,4-triazole moiety linked to an acetate ester via a thioether bridge. This structure imparts reactivity useful in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The triazole ring enhances stability and offers sites for further functionalization, while the thioacetate group provides versatility in nucleophilic substitution reactions. Its balanced lipophilicity and electron-rich nature make it a valuable intermediate in medicinal chemistry for designing bioactive molecules. The compound is typically handled under inert conditions due to potential sensitivity to oxidation. Suitable for controlled reactions, it serves as a precursor in the development of triazole-based derivatives.

Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate structure

24127-59-1 structure

Product Name:Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate

CAS No:24127-59-1

MF:C₅H₇N₃O₂S

MW:173.192979097366

MDL:MFCD11173929

CID:2951670

PubChem ID:15673171

Update Time:2025-06-09

Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

- (1H-1,2,4-三唑-3-基硫基)乙酸甲酯
- Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate
- Acetic acid, 2-(1H-1,2,4-triazol-5-ylthio)-, methyl ester
- STK983830
- AK668256
- methyl (1H-1,2,4-triazol-3-ylthio)acetate
- methyl (1H-1,2,4-triazol-3-ylsulfanyl)acetate
- methyl 2-(1H-1,2,4-triazol-5-ylsulfanyl)acetate
- DTXSID001260720
- methyl 2-(4H-1,2,4-triazol-3-ylsulfanyl)acetate
- AKOS001574243
- C74236
- 24127-59-1
- CS-0162879
- (4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid Methyl ester
- Methyl2-((1H-1,2,4-triazol-5-yl)thio)acetate
- AKOS008905478
- Methyl 2-(1H-1,2,4-triazol-5-ylthio)acetate
- DS-19869
- METHYL 2-(1H-1,2,4-TRIAZOL-3-YLSULFANYL)ACETATE
- MDL： MFCD11173929
- Inchi： 1S/C5H7N3O2S/c1-10-4(9)2-11-5-6-3-7-8-5/h3H,2H2,1H3,(H,6,7,8)
- InChI Key： KLFSTRVXOZDNGG-UHFFFAOYSA-N
- SMILES： S(C1=NC=NN1)CC(=O)OC

Computed Properties

Exact Mass: 173.02589765g/mol
Monoisotopic Mass: 173.02589765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.2
XLogP3: 0.8

Experimental Properties

Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 119-121 ºC (hexane benzene )
Solubility: Slightly soluble (14 g/l) (25 º C),

Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037889-1g	Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate	24127-59-1	97%	1g	$174.40	2023-09-02
Alichem	A449037889-5g	Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate	24127-59-1	97%	5g	$523.20	2023-09-02
Alichem	A449037889-10g	Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate	24127-59-1	97%	10g	$797.90	2023-09-02
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X33315-250mg	Methyl 2-((1H-1,2,4-triazol-5-yl)thio)acetate	24127-59-1	97%	250mg	¥63.0	2024-07-18
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